![molecular formula C22H26N4O3 B2683713 7-(4-benzylpiperidine-1-carbonyl)-5-(2-methoxyethyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1207046-33-0](/img/structure/B2683713.png)
7-(4-benzylpiperidine-1-carbonyl)-5-(2-methoxyethyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Applications of Heterocyclic Compounds
Synthesis of Heterocycles : A study by Mahata et al. (2003) discussed the use of 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one for the efficient regiospecific synthesis of five and six-membered heterocycles with masked or unmasked aldehyde functionality. These compounds have potential applications in pharmaceuticals and materials science due to their versatile chemical properties (Mahata et al., 2003).
Ultrasound-Assisted Synthesis : Dandia et al. (2013) demonstrated the ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridines, showcasing their potential as corrosion inhibitors for mild steel in acidic environments. This indicates the utility of such compounds in industrial applications, particularly in protecting metals from corrosion (Dandia et al., 2013).
Molecular Docking and In Vitro Screening : Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, showcasing their antimicrobial and antioxidant activities. This study indicates the potential pharmaceutical applications of such compounds in developing new antimicrobial and antioxidant agents (Flefel et al., 2018).
Anticancer Agents : Stepanenko et al. (2011) discussed the synthesis of organometallic complexes containing pyrazolo[3,4-b]pyridines, which were explored for their potential as anticancer agents. The study highlights the importance of such compounds in medicinal chemistry, particularly in the design of new anticancer drugs (Stepanenko et al., 2011).
Mechanism of Action
properties
IUPAC Name |
7-(4-benzylpiperidine-1-carbonyl)-5-(2-methoxyethyl)-2H-pyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c1-29-12-11-25-14-18-20(23-24-21(18)27)19(15-25)22(28)26-9-7-17(8-10-26)13-16-5-3-2-4-6-16/h2-6,14-15,17H,7-13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULQOHOAOIDAMQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=C2C(=NNC2=O)C(=C1)C(=O)N3CCC(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.